Cas no 688361-91-3 (γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine)

γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine is a synthetic organic compound featuring a pyridine core substituted with a dimethylaminopropyl group and a 4-methoxyphenyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The methoxy group enhances electron density, influencing reactivity and binding affinity, while the dimethylamino group contributes to basicity and solubility. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound's stability and purity are critical for reproducible experimental outcomes, underscoring its utility as an intermediate or reference standard in specialized syntheses.

γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine structure

688361-91-3 structure

Product Name:γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine

CAS No:688361-91-3

MF:

MW:

CID:5050371

Update Time:2025-06-08

γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine Chemical and Physical Properties

Names and Identifiers

- γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine
- 2-Pyridinepropanamine, γ-(4-methoxyphenyl)-N,N-dimethyl-
- 3-(4-Methoxyphenyl)-N,N-dimethyl-3-(pyridin-2-yl)propan-1-amine

γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M336260-10mg	γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine	688361-91-3	10mg	$207.00	2023-05-17
TRC	M336260-25mg	γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine	688361-91-3	25mg	$540.00	2023-05-17
TRC	M336260-50mg	γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine	688361-91-3	50mg	$1016.00	2023-05-17
TRC	M336260-100mg	γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine	688361-91-3	100mg	$1918.00	2023-05-17
TRC	M336260-250mg	γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine	688361-91-3	250mg	$ 3000.00	2023-09-07

γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine

Recent Advances in γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine (CAS: 688361-91-3) Research

The compound γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine (CAS: 688361-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to produce high-purity batches of the compound. These efforts have been complemented by computational modeling studies to predict its interactions with biological targets, providing valuable insights into its potential applications in drug development.

Pharmacological investigations have revealed that γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine exhibits notable activity in modulating specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for certain receptor subtypes, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, preliminary data indicate that the compound may act as a modulator of serotonin and dopamine receptors, which could have implications for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological effects, recent research has explored the compound's potential anti-inflammatory and antioxidant properties. Experimental models have shown that γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine can attenuate oxidative stress and reduce markers of inflammation, making it a candidate for further investigation in the context of chronic inflammatory diseases. These findings are particularly promising given the growing need for novel therapeutic agents with dual mechanisms of action.

Despite these encouraging results, challenges remain in the development of γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine as a therapeutic agent. Issues such as pharmacokinetic variability, potential side effects, and the need for targeted delivery systems must be addressed in future studies. Ongoing research is also focusing on the compound's safety profile and its interactions with other drugs, which are critical for its eventual translation into clinical use.

In conclusion, γ-(4-Methoxyphenyl)-N,N-dimethyl-2-pyridinepropanamine (CAS: 688361-91-3) represents a promising candidate for further drug development, with potential applications across multiple therapeutic areas. Continued research efforts are essential to fully understand its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical potential. The compound's unique structural and functional characteristics position it as a valuable subject of study in the evolving landscape of chemical biology and pharmaceutical sciences.